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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Bis-Tris methane

[also known as bis(2-hydroxyethyl)amino-tris(hydroxymethyl)methane], a widely used

zwitterionic buffer in biochemical and pharmaceutical research. This document details its

solubility in various solvents, provides experimental protocols for solubility determination and

buffer preparation, and includes visualizations to illustrate key processes.

Introduction to Bis-Tris Methane
Bis-Tris methane is a biological buffer with a pKa of 6.5 at 25°C, making it effective in a pH

range of 5.8 to 7.2.[1][2] Its zwitterionic nature, possessing both positive and negative charges,

contributes to its high water solubility and utility in various applications, including

electrophoresis, chromatography, and cell culture.[2] Understanding the solubility of Bis-Tris

methane in different solvents is critical for its effective use in experimental design and

formulation development.

Quantitative Solubility Data
The solubility of Bis-Tris methane varies significantly depending on the solvent. The following

table summarizes the available quantitative and qualitative solubility data.
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Solvent
Chemical
Formula

Molar Mass (
g/mol )

Solubility
Temperature
(°C)

Water H₂O 18.02 209.2 g/L[1] 20

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 78.13
200 mg/mL (for

Bis-Tris HCl)
Not Specified

Ethanol C₂H₅OH 46.07 Soluble Not Specified

Methanol CH₃OH 32.04 Soluble Not Specified

Note: Quantitative data for the solubility of Bis-Tris methane in ethanol and methanol is not

readily available in published literature. General sources indicate that it is soluble in alcohols.

Experimental Protocols
Protocol for Determining the Solubility of Bis-Tris
Methane
This protocol outlines a general method for determining the solubility of Bis-Tris methane in a

given solvent.

Materials:

Bis-Tris methane powder

Solvent of interest (e.g., water, ethanol, DMSO)

Analytical balance

Volumetric flasks

Magnetic stirrer and stir bars

Temperature-controlled water bath or incubator

Filtration apparatus (e.g., syringe filters with appropriate membrane)
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Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Methodology:

Preparation of Saturated Solution:

Add an excess amount of Bis-Tris methane powder to a known volume of the solvent in a

sealed container.

Place the container in a temperature-controlled environment (e.g., 25°C) and stir

vigorously for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

After stirring, allow the solution to stand undisturbed at the set temperature for a sufficient

time to allow undissolved solids to settle.

Sample Collection and Filtration:

Carefully withdraw a known volume of the supernatant using a calibrated pipette, ensuring

no solid particles are disturbed.

Immediately filter the collected supernatant through a syringe filter (e.g., 0.22 µm) to

remove any remaining undissolved solids.

Quantification:

Dilute the filtered, saturated solution with the same solvent to a concentration that falls

within the linear range of the chosen analytical method.

Analyze the concentration of Bis-Tris methane in the diluted solution using a validated

analytical technique.

Calculate the original concentration in the saturated solution by accounting for the dilution

factor. This value represents the solubility of Bis-Tris methane in the solvent at the

specified temperature.

Protocol for Preparation of a 1 M Bis-Tris Buffer Solution
(pH 6.5)
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Materials:

Bis-Tris methane (MW: 209.24 g/mol )

Deionized water

Concentrated Hydrochloric Acid (HCl)

pH meter

Magnetic stirrer and stir bar

Beaker and graduated cylinder

Volumetric flask (1 L)

Methodology:

Dissolving the Buffer:

Weigh out 209.24 g of Bis-Tris methane powder.

Add the powder to a beaker containing approximately 800 mL of deionized water.

Stir the solution until the Bis-Tris methane is completely dissolved.

pH Adjustment:

Calibrate the pH meter according to the manufacturer's instructions.

Place the calibrated pH electrode into the Bis-Tris solution.

Slowly add concentrated HCl dropwise while continuously monitoring the pH. Continue

adding acid until the pH of the solution reaches 6.5.

Final Volume Adjustment:

Once the desired pH is achieved, transfer the solution to a 1 L volumetric flask.
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Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure all the buffer is transferred.

Add deionized water to the volumetric flask until the meniscus reaches the 1 L mark.

Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.

Visualizations
The following diagrams illustrate key workflows related to the use of Bis-Tris methane.
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution
(Excess Solute + Solvent)

Equilibration
(Stirring at Constant Temperature)

Settling of Undissolved Solids

Supernatant Sampling

Filtration
(Removal of Solids)

Quantification of Solute
(e.g., HPLC, UV-Vis)

Solubility Calculation
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Preparation of a Bis-Tris Buffer Solution

Weigh Bis-Tris Methane Powder

Dissolve in Deionized Water
(~80% of final volume)

Adjust pH with Concentrated HCl
(Monitor with pH meter)

Transfer to Volumetric Flask
and Adjust to Final Volume

Mix Thoroughly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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